N-[4-(2-aminoethoxy)phenyl]-6-oxopiperidine-3-carboxamide

• IUPAC Name: N-[4-(2-aminoethoxy)phenyl]-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C14H19N3O3/c15-7-8-20-12-4-2-11(3-5-12)17-14(19)10-1-6-13(18)16-9-10/h2-5,10H,1,6-9,15H2,(H,16,18)(H,17,19)
• InChI Key: QYLAQHCAZGYAQW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NCC1C(=O)NC2=CC=C(C=C2)OCCN
• Molecular Formula: C14H19N3O3
• Molecular Weight: 277.32 g/mol

Description

N-[4-(2-aminoethoxy)phenyl]-6-oxopiperidine-3-carboxamide, commonly known as AEPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. AEPC is a piperidine derivative that has been synthesized through a series of chemical reactions, and its unique structure and properties make it an interesting molecule to study.

Mechanism of Action

The mechanism of action of AEPC is not fully understood, but it is believed to inhibit the aggregation of amyloid-beta and alpha-synuclein proteins by binding to their hydrophobic regions. This prevents the formation of toxic oligomers and fibrils, which are believed to contribute to the development of neurodegenerative diseases.
Biochemical and Physiological Effects:
AEPC has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic effects in inflammatory diseases. It has also been shown to have neuroprotective effects, which may be due to its ability to inhibit the aggregation of amyloid-beta and alpha-synuclein proteins.

Advantages and Limitations for Lab Experiments

One advantage of using AEPC in lab experiments is its ability to inhibit the aggregation of amyloid-beta and alpha-synuclein proteins, which are important targets for the development of drugs for neurodegenerative diseases. However, one limitation of using AEPC is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on AEPC. One direction is to further investigate its potential as a drug candidate for the treatment of neurodegenerative diseases. Another direction is to study its anti-inflammatory and antioxidant properties in more detail to determine its potential for the treatment of inflammatory diseases. Additionally, further research is needed to understand the mechanism of action of AEPC and to develop more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of AEPC involves a series of chemical reactions that start with the condensation of 2-aminophenol and ethyl acetoacetate to form 4-(2-hydroxyethyl)phenyl-3-oxobutanoate. This intermediate is then reacted with piperidine and acetic anhydride to form N-[4-(2-hydroxyethyl)phenyl]-6-oxopiperidine-3-carboxamide. Finally, this compound is treated with ethylenediamine to form AEPC.

Scientific Research Applications

AEPC has shown promising results in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. It has been studied as a potential drug candidate for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, due to its ability to inhibit the aggregation of amyloid-beta and alpha-synuclein proteins. AEPC has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and asthma.